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Cat. No.: B138895 Get Quote

An In-Depth Technical Guide to the Chemical Hazards and GHS Classification of 4-Chloro-3-
chlorosulfonylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-3-chlorosulfonylbenzoic acid (CAS No: 2494-79-3) is a difunctional organic

compound utilized in various synthetic pathways within pharmaceutical and chemical research.

[1] Its structure, incorporating both a carboxylic acid and a reactive chlorosulfonyl group, makes

it a valuable intermediate. However, these same functional groups are responsible for its

significant chemical hazards. This guide provides a detailed analysis of its hazard profile, GHS

classification, and essential protocols for safe handling, grounded in established safety data.

Section 1: GHS Hazard Classification and Profile
A thorough understanding of a chemical's hazard classification is the foundation of laboratory

safety. 4-Chloro-3-chlorosulfonylbenzoic acid is classified under the Globally Harmonized

System (GHS) as a hazardous substance requiring stringent handling protocols.

GHS Label Elements:

Pictograms:
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GHS05 (Corrosion)

GHS07 (Exclamation Mark)

Signal Word:Danger[2]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H318: Causes serious eye damage.[2] (Note: Some sources may list H314: Causes severe

skin burns and eye damage, which is a more severe classification often applied to related

compounds like 4-(Chlorosulfonyl)benzoic acid).[3][4]

H335: May cause respiratory irritation.[2]

Precautionary Statements (P-Statements):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

The following table summarizes the GHS classification for quick reference.
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 GHS07 Warning/Danger

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

Category 1B/2 GHS05 Danger

H314/H315:

Causes severe

skin burns and

irritation

Serious Eye

Damage/Irritation
Category 1 GHS05 Danger

H318: Causes

serious eye

damage

Specific target

organ toxicity —

Single exposure

Category 3 GHS07 Warning/Danger

H335: May

cause respiratory

irritation

Note: Classification can vary slightly between suppliers based on the purity and specific data

used. The presence of the chlorosulfonyl group often leads to a classification of Skin Corrosion

Category 1B. Users must always consult the specific Safety Data Sheet (SDS) provided with

the product.

Section 2: Detailed Hazard Analysis
The chemical reactivity of the chlorosulfonyl (-SO₂Cl) and carboxylic acid (-COOH) groups

dictates the compound's hazardous nature.

Corrosivity and Irritation
The primary hazard stems from the chlorosulfonyl group, which is highly susceptible to

hydrolysis. Upon contact with moisture (e.g., on skin, in eyes, or mucous membranes), it can

react to form hydrochloric acid (HCl) and the corresponding sulfonic acid. This reaction is the

underlying cause of its severe corrosive effects.

Skin Contact: Causes severe skin burns and damage.[3][4] Immediate and thorough

washing is critical to mitigate injury.
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Eye Contact: Poses a risk of serious, potentially irreversible eye damage.[2] The rapid

generation of acid can cause severe burns to the cornea.

Inhalation: As a solid powder, dust can be inhaled, causing irritation and potential chemical

burns to the respiratory system.[1]

Ingestion Toxicity
The compound is classified as harmful if swallowed.[2] Ingestion can lead to irritation and burns

of the gastrointestinal tract.

Chemical Reactivity
4-Chloro-3-chlorosulfonylbenzoic acid is incompatible with strong oxidizing agents, strong

bases, and water/moisture.[5] Contact with water or moist air can lead to the release of

corrosive and toxic hydrogen chloride gas.[5]

Section 3: Risk Mitigation and Handling Protocol
A self-validating safety workflow is essential when handling this compound. The following

diagram and protocol outline the necessary steps to ensure researcher safety.
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Caption: Risk mitigation workflow for handling hazardous chemical reagents.
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Step-by-Step Experimental Handling Protocol
Preparation and Engineering Controls:

Verify that a chemical fume hood is certified and functioning correctly. All manipulations of

the solid and its solutions must be performed within the fume hood.[5]

Ensure an emergency eyewash station and safety shower are accessible and

unobstructed.[6]

Keep a spill kit rated for corrosive materials nearby.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield for maximum protection

against splashes.[5]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).

Check the glove manufacturer's breakthrough time for this specific chemical or class of

chemicals.

Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

Handling and Dispensing:

When weighing the solid, use a spatula and perform the task on a draft shield or within the

fume hood to prevent dust from becoming airborne.

Add the solid slowly to the solvent when preparing solutions to control any exothermic

reactions.

Keep containers tightly closed when not in use to prevent reaction with atmospheric

moisture.[5]

Storage:

Store the chemical in a cool, dry, well-ventilated area away from incompatible materials

like bases and moisture.[5]
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The storage area should be designated for corrosive materials.[5]

Waste Disposal:

Dispose of waste materials, including contaminated consumables, according to

institutional and local environmental regulations. Do not dispose of down the drain.

Section 4: Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

provide artificial respiration. Seek immediate

medical attention.[4][5]

Skin Contact

Immediately take off all contaminated clothing.

Rinse the skin with copious amounts of water for

at least 15 minutes. Seek immediate medical

attention.[4][5]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][5]

Ingestion

Rinse mouth with water. DO NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4][5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4][5]
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Specific Hazards: When heated to decomposition, it may emit toxic and corrosive fumes,

including carbon oxides, sulfur oxides, and hydrogen chloride gas.[4][5] Firefighters must

wear self-contained breathing apparatus (SCBA) and full protective gear.[4][5]

Section 5: Physicochemical Data
Property Value

Chemical Formula C₇H₄Cl₂O₄S[2]

Molecular Weight 255.08 g/mol [2]

Appearance Pale beige to light beige solid[7]

Boiling Point 432.4 °C at 760 mmHg[2]

CAS Number 2494-79-3[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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